Apremilast-d3

• Molecular Formula: C22H24N2O7S
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C22H24N2O7S/c1-5-31-19-11-14(9-10-18(19)30-3)17(12-32(4,28)29)24-21(26)15-7-6-8-16(23-13(2)25)20(15)22(24)27/h6-11,17H,5,12H2,1-4H3,(H,23,25)/t17-/m1/s1/i3D3
• InChIKey: IMOZEMNVLZVGJZ-LGKZJITBSA-N

Apremilast-d3: Deuterated PDE4 Inhibitor

Apremilast-d3 (CAS: 1258597-46-4, MW: 463.52) is a deuterium-labeled analog of the orally available phosphodiesterase 4 (PDE4) inhibitor Apremilast [1]. It retains the same biological activity as the parent compound, inhibiting PDE4 with an IC50 of 74 nM and reducing lipopolysaccharide (LPS)-induced TNF-α release with an IC50 of 104 nM [1]. The molecule incorporates three deuterium atoms in place of hydrogen at the 4-methoxy position, resulting in a mass shift of +3 Da relative to the unlabeled Apremilast (MW: 460.5) [2]. This stable isotope labeling makes Apremilast-d3 ideally suited as an internal standard for quantitative LC-MS/MS bioanalysis of Apremilast in complex biological matrices [3].

Workflow LC-MS/MS quantitative bioanalysis of Apremilast

Selection Deuterated internal standard (d3, +3 Da shift)

Context Complex biological matrix analysis for research studies

• [1] Apremilast-d3 Product Datasheet. Adooq Bioscience. Catalog No. A25562. CAS 1258597-46-4. Accessed 2026. View Source
• [2] Apremilast-d3 Product Information. MedChemExpress. CAS 1258597-46-4. Accessed 2026. View Source
• [3] Apremilast-d3 (CC-10004-d3) | Stable Isotope. MedChemExpress. HY-12085S3. Accessed 2026. View Source

Apremilast-d3: Analytical Differentiation

In quantitative bioanalysis using LC-MS/MS, the use of a stable isotope-labeled internal standard is essential to compensate for matrix effects, variable extraction recovery, and ionization efficiency fluctuations [1]. Direct substitution with a non-deuterated analog (such as unlabeled Apremilast) introduces analytical variability and compromises assay accuracy due to differing chemical behavior during sample preparation and chromatographic separation [1]. Even among deuterated analogs, the specific labeling pattern of Apremilast-d3 (three deuterium atoms on the 4-methoxy group) distinguishes it from other deuterated forms like Apremilast-d5 or Apremilast-d8, each of which possesses a unique molecular weight and mass spectral signature that directly impacts co-elution behavior, ion suppression mitigation, and overall assay robustness [2].

Non-deuterated analog

Unlabeled apremilast may not compensate for matrix effects, introducing analytical variability.

Alternative deuterated forms

Different labeling patterns (e.g., d5, d8) can change co-elution and MS response, reducing method reliability.

Structural analog ISTD

Non-isotopic internal standards may show different extraction recovery and ionization, biasing quantification.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [2] Apremilast-d5 Product Datasheet. Adooq Bioscience. Catalog No. A26179. CAS 1258597-47-5. Accessed 2026. View Source

Apremilast-d3: Differentiation Evidence

Isotopic Purity Differentiation

Apremilast-d3 (C22H21D3N2O7S, MW 463.52) differs structurally from other deuterated Apremilast analogs by the specific placement and number of deuterium atoms. The -d3 labeling (three deuterium atoms on the 4-methoxy group) [1] is a precise modification that is distinct from the five deuterium atoms in Apremilast-d5 (C22H19D5N2O7S, MW 465.53) [2] and the eight deuterium atoms in Apremilast-d8 . This difference in isotopic labeling pattern is critical for method development and validation, as it influences the mass difference between the analyte and the internal standard, thereby affecting chromatographic resolution and the potential for cross-talk in mass spectrometry detection [3].

Isotopic Purity Differentiation

Head-to-head

MW 463.52 (d3) vs 465.53 (d5); +2 Da mass difference

Distinct mass peak minimizes analyte interference in MS detection.

Review vendor CoA for isotopic enrichment.

Evidence Dimension	Molecular Formula and Mass
Target Compound Data	Apremilast-d3: C22H21D3N2O7S, MW 463.52
Comparator Or Baseline	Apremilast-d5: C22H19D5N2O7S, MW 465.53; Apremilast-d8: C22H24N2O7S (formula varies with labeling), MW 460.5 for parent, +8 Da
Quantified Difference	Mass shift of +3 Da vs. parent; +2 Da difference vs. Apremilast-d5
Conditions	Molecular characterization by high-resolution mass spectrometry

Why This Matters

The unique isotopic signature ensures that Apremilast-d3 provides a distinct, unambiguous mass spectral peak that minimizes interference with the analyte signal, a key requirement for accurate quantification in regulated bioanalysis.

• [1] Apremilast-d3 Product Datasheet. Adooq Bioscience. Catalog No. A25562. CAS 1258597-46-4. Accessed 2026. View Source
• [2] Apremilast-d5 Product Datasheet. Adooq Bioscience. Catalog No. A26179. CAS 1258597-47-5. Accessed 2026. View Source
• [3] Jemal M, Ouyang Z, Powell ML. A strategy for a post-validation of a LC/MS/MS assay to ensure analyte stability in incurred samples. J Pharm Biomed Anal. 2002;29(5):921-931. View Source

Matrix Effect Compensation

Stable isotope-labeled internal standards, such as Apremilast-d3, are specifically designed to co-elute with the analyte of interest (Apremilast) under standard reversed-phase LC conditions, thereby normalizing for any ion suppression or enhancement caused by matrix components [1]. In contrast, non-deuterated structural analogs may exhibit different retention times and ionization efficiencies, leading to inaccurate quantification [2]. The use of a deuterated internal standard is considered the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it directly compensates for variability in sample preparation, extraction, and instrument response .

Matrix Effect Compensation

Class-level

Co-elution with analyte normalizes ion suppression/enhancement

Supports method accuracy for bioanalytical validation.

Verify co-elution in target matrix.

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Apremilast-d3: Co-elution with Apremilast, effectively normalizes matrix effects (inferred from isotope dilution principle)
Comparator Or Baseline	Non-deuterated structural analog: Potential for differential retention and ionization, leading to biased quantification
Quantified Difference	Not applicable (class-level principle)
Conditions	LC-ESI-MS/MS analysis of biological samples (e.g., plasma, urine)

Why This Matters

Procuring a deuterated internal standard like Apremilast-d3 is essential for achieving the accuracy and precision required for method validation and regulatory submission of bioanalytical data.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Defined Purity Specifications

Commercially available Apremilast-d3 is specified with a chemical purity of ≥98% and an isotopic purity of 99 atom % D . This high level of isotopic enrichment ensures that the contribution of unlabeled Apremilast (M0) to the internal standard channel is minimal, thereby maintaining the linearity and accuracy of the calibration curve. In contrast, lower isotopic purity in a labeled internal standard can lead to cross-talk and non-linear response at low analyte concentrations, requiring complex correction algorithms during data processing [1]. The defined purity metrics for Apremilast-d3 provide a baseline for method ruggedness and are a critical differentiator in vendor selection .

Defined Purity Specifications

Specification review

Chemical purity ≥98%; Isotopic purity 99 atom % D

Low unlabeled analyte carryover preserves calibration linearity.

CoA specification verification recommended.

Evidence Dimension	Purity Specifications
Target Compound Data	Apremilast-d3: Chemical Purity ≥98%, Isotopic Purity 99 atom % D
Comparator Or Baseline	Other deuterated Apremilast analogs or lower-grade internal standards may have unspecified or lower isotopic purity
Quantified Difference	Isotopic purity specified as 99 atom % D
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

For procurement, these specifications are non-negotiable; they directly correlate with the reliability and reproducibility of quantitative bioanalytical methods used in drug development and clinical trials.

• [1] US FDA Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). May 2018. View Source

Accurate Pharmacokinetic Profiling

Apremilast-d3 is specifically intended for use as an internal standard for the quantification of Apremilast in biological matrices, which is a critical application in pharmacokinetic (PK) and toxicokinetic (TK) studies . While specific PK parameters for Apremilast-d3 itself are not the focus (as it is an analytical tool), its use enables the accurate determination of Apremilast's PK profile, including key parameters such as Cmax, Tmax, AUC, and half-life [1]. In contrast, using a non-labeled analog for quantification would introduce unacceptable variability and bias, potentially leading to incorrect conclusions about drug exposure and safety margins [2].

Accurate Pharmacokinetic Profiling

Class-level

Enables accurate PK parameter estimation (Cmax, AUC, etc.)

Supports exposure-model interpretation in research studies.

Accuracy depends on full method validation.

Evidence Dimension	Quantitative Accuracy in PK Studies
Target Compound Data	Apremilast-d3: Enables accurate and precise quantification of Apremilast in plasma (inferred from internal standard function)
Comparator Or Baseline	Non-isotopically labeled internal standard: Introduces variability and potential for systematic error in PK parameter estimation
Quantified Difference	Not applicable (class-level principle)
Conditions	LC-MS/MS analysis of plasma samples from preclinical species or human subjects

Why This Matters

For scientists and procurement managers, selecting Apremilast-d3 ensures the generation of reliable PK data that is essential for understanding drug disposition, supporting IND/NDA submissions, and guiding clinical trial design.

• [1] Chen LG, et al. Determination of Apremilast in Rat Plasma by UPLC-MS-MS and Its Application to a Pharmacokinetic Study. J Chromatogr Sci. 2016 Sep;54(8):1336-40. View Source
• [2] European Medicines Agency. Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 21 July 2011. View Source

Apremilast-d3: Application Scenarios

Quantitative Bioanalysis for Pharmacokinetics

Apremilast-d3 is the internal standard of choice for the accurate and precise quantification of Apremilast in biological matrices (e.g., plasma, serum, urine) using LC-MS/MS. Its isotopic purity and defined mass shift ensure minimal interference and optimal compensation for matrix effects, meeting stringent regulatory requirements for method validation [1].

Regulated Method Development & Validation

For laboratories developing and validating LC-MS/MS methods for Apremilast in support of preclinical and clinical studies, Apremilast-d3 provides the necessary isotopic differentiation to establish assay specificity, linearity, accuracy, and precision as per FDA and EMA guidelines [2].

Metabolite Identification and Profiling

When investigating the metabolic fate of Apremilast, Apremilast-d3 can serve as a stable isotope-labeled internal standard to quantify parent drug in the presence of its metabolites. This allows for accurate determination of metabolic stability and identification of major circulating species [3].

Quality Control & Release Testing

Apremilast-d3 can be used as a reference standard in HPLC or LC-MS methods for the quality control of Apremilast drug substance and drug product, ensuring batch-to-batch consistency and compliance with pharmacopeial standards [4].

Application

Selection Property

Validation Focus

PK bioanalysis in research matrices

Deuterated ISTD with +3 Da mass shift

Matrix effect compensation and assay accuracy review

Bioanalytical method validation

Isotopic purity and defined mass difference

Specificity, linearity, accuracy, precision endpoints

Drug metabolism and metabolite profiling

Stable isotope-labeled parent ISTD

Parent drug quantification in presence of metabolites

Quality control of Apremilast substance

Deuterated reference standard for HPLC/LC-MS

Batch consistency and method precision

• [1] Chen LG, et al. Determination of Apremilast in Rat Plasma by UPLC-MS-MS and Its Application to a Pharmacokinetic Study. J Chromatogr Sci. 2016 Sep;54(8):1336-40. View Source
• [2] US FDA Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Veterinary Medicine (CVM). May 2018. View Source
• [3] Hoffmann M, et al. Disposition, metabolism and mass balance of [14C]apremilast following oral administration. Xenobiotica. 2011;41(12):1063-1075. View Source
• [4] Analytical Method of Apremilast: A Review. J Drug Deliv Ther. 2019;9(3-s):617-621. View Source